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Compound of Interest

Compound Name: (+)-Cloprostenol sodium

Cat. No.: B15570567 Get Quote

An In-depth Technical Guide to (+)-Cloprostenol Sodium

Introduction
(+)-Cloprostenol sodium is the dextrorotatory, optically active enantiomer of cloprostenol, a

synthetic analog of prostaglandin F2α (PGF2α).[1][2] It is recognized for being the biologically

active isomer responsible for the compound's potent luteolytic activity.[1][3] As a highly effective

agonist of the prostaglandin F receptor (FP receptor), it is widely utilized in veterinary medicine

to control the reproductive cycle in various species, including cattle, horses, and swine.[2][4][5]

Its primary mechanism involves inducing the functional and morphological regression of the

corpus luteum (luteolysis), which leads to a decrease in progesterone levels and allows for the

return to estrus and normal ovulation.[5][6][7] This guide provides a comprehensive overview of

its chemical properties, mechanism of action, and relevant experimental data for researchers

and drug development professionals.

Chemical Properties
(+)-Cloprostenol sodium is a white or off-white, hygroscopic crystalline powder that is more

water-soluble than its free acid form.[2][8][9] It is crucial to distinguish the (+)-enantiomer from

the racemic mixture, (±)-Cloprostenol sodium, as they have different CAS Registry Numbers.
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Property Value Reference

CAS Registry Number 62561-03-9 [1][2][10]

Synonyms

D-Cloprostenol sodium, (+)-16-

m-chlorophenoxy tetranor

PGF2α

[1][10]

Molecular Formula C₂₂H₂₈ClNaO₆ [1][4][10]

Molecular Weight 446.9 g/mol [1][4][8][10]

Appearance
White to off-white, hygroscopic

powder
[2][9]

Solubility

H₂O: 150 mg/mL[8] PBS (pH

7.2): 35 mg/mL[1] Ethanol: 50

mg/mL[1] DMSO: 60 mg/mL[1]

DMF: 130 mg/mL[1]

Stability

Store pure form at -20°C for up

to 3 years.[8] Hygroscopic in

nature.[2][9]

Mechanism of Action and Signaling Pathway
(+)-Cloprostenol is a potent synthetic analog of prostaglandin F2α (PGF2α) and functions as a

selective agonist for the prostaglandin F (FP) receptor.[1][4][11] The FP receptor is a G-protein

coupled receptor (GPCR) that, upon activation, initiates a signaling cascade leading to its

primary biological effects.

The principal effect is luteolysis, the regression of the corpus luteum, which ceases

progesterone production.[6][7] This drop in progesterone initiates the return to estrus and

ovulation.[5][6] Additionally, (+)-Cloprostenol stimulates smooth muscle contractions in the

uterus, gastrointestinal tract, and respiratory system.[6] Unlike some other prostaglandin

analogs, it does not exhibit thromboxane A2 activity or cause platelet aggregation.[6] The

biological activity resides almost exclusively in the (+)-enantiomer, also known as the 15(R)

enantiomer.[1][3]
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FP Receptor signaling cascade initiated by (+)-Cloprostenol sodium.
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Pharmacodynamic and Pharmacokinetic Data
(+)-Cloprostenol is significantly more potent than the endogenous PGF2α in terminating

pregnancy in animal models.[1] Its functional activity is demonstrated by low nanomolar and

picomolar potency in various assays. The sodium salt form is more resistant to metabolism

than naturally occurring prostaglandins, resulting in a longer half-life.[12][13]

Pharmacodynamics

Parameter Value Species/System Reference

FP Receptor

Agonism (EC₅₀)
0.84 nM - [14]

Inhibition of Adipocyte

Precursor

Differentiation (IC₅₀)

3 x 10⁻¹² M Rat [1]

| Receptor Binding | Equipotent to PGF2α in inhibiting [³H]PGF2α binding to bovine corpus

luteum cell membranes. | Bovine |[15] |

Pharmacokinetics
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Parameter Value Species Route Reference

Half-life (t½) ~3 hours Cattle, Pigs
Intramuscular
(IM)

[6][12][13]

Time to Peak

Plasma

Concentration

~1 hour Pigs, Cattle IM [3][6]

Metabolism

Major route is β-

oxidation to

tetranor or dinor

acids.

Cattle, Pigs - [6]

Excretion

Approximately

equal proportions

in urine and

feces.

Cattle, Pigs - [6]

| Milk Elimination | <1% of the administered dose. | Cattle | IM |[3][6] |

Experimental Protocols
(+)-Cloprostenol sodium is extensively used in large animal reproductive management. A

common application is in estrus synchronization protocols for cattle, often in combination with

GnRH analogs, to enable fixed-time artificial insemination (FTAI).

Protocol: Ovsynch for Estrus Synchronization in Cattle

This protocol is designed to synchronize ovulation, allowing for insemination at a

predetermined time without the need for estrus detection.

Methodology:

Day 0: Administer an injection of a Gonadotropin-Releasing Hormone (GnRH) analog. This

causes the release of Luteinizing Hormone (LH), which will either ovulate a dominant follicle

or initiate a new follicular wave.
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Day 7: Administer an intramuscular injection of (+)-Cloprostenol sodium (typically 500 µg,

equivalent to 2 mL of a 250 µg/mL solution).[16] This induces luteolysis of the corpus luteum

that is present.

Day 9: Administer a second injection of a GnRH analog. This ensures that a mature,

dominant follicle ovulates.

12-24 hours post-second GnRH: Perform fixed-time artificial insemination (FTAI).[16]

Blood samples can be collected to measure hormone concentrations (e.g., progesterone) to

verify luteolysis and protocol efficacy.[12] Complete luteolysis is typically defined as serum

progesterone concentrations falling below 0.5 ng/mL.[12]

Protocol Events & Rationale
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Workflow for the Ovsynch estrus synchronization protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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